Cas no 1341920-61-3 (2-(4-iodo-1H-pyrazol-1-yl)pyrazine)

• Product Name: 2-(4-iodo-1H-pyrazol-1-yl)pyrazine
• CAS No: 1341920-61-3
• MF: C₇H₅IN₄
• MW: 272.045872449875
• CID: 5573195
• Update Time: 2025-06-22

2-(4-iodo-1H-pyrazol-1-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2-(4-iodo-1H-pyrazol-1-yl)-
• 2-(4-iodo-1h-pyrazol-1-yl)pyrazine
• 2-(4-iodo-1H-pyrazol-1-yl)pyrazine

• Inchi： 1S/C7H5IN4/c8-6-3-11-12(5-6)7-4-9-1-2-10-7/h1-5H
• InChI Key： KYKRQOXGMMLYRZ-UHFFFAOYSA-N
• SMILES： C1(N2C=C(I)C=N2)=NC=CN=C1

Experimental Properties

• Density: 2.08±0.1 g/cm3(Predicted)
• Boiling Point: 362.3±32.0 °C(Predicted)
• pka: -0.76±0.10(Predicted)

Additional information on 2-(4-iodo-1H-pyrazol-1-yl)pyrazine

Professional Introduction to 2-(4-iodo-1H-pyrazol-1-yl)pyrazine (CAS No. 1341920-61-3)

2-(4-iodo-1H-pyrazol-1-yl)pyrazine (CAS No. 1341920-61-3) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This heterocyclic compound belongs to the pyrazine family, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of an iodo substituent at the 4-position of the pyrazole ring introduces additional reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The compound's molecular structure, featuring both pyrazole and pyrazine moieties, provides a versatile platform for further functionalization. This dual functionality has been exploited in various synthetic pathways, enabling the creation of more complex molecules with potential biological activity. The iodo group, in particular, serves as a useful handle for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl structures found in many pharmaceuticals.

In recent years, 2-(4-iodo-1H-pyrazol-1-yl)pyrazine has been extensively studied for its applications in medicinal chemistry. Researchers have leveraged its structural features to develop novel therapeutic agents targeting various diseases. One notable area of investigation has been its potential as an anti-inflammatory agent. Studies have shown that derivatives of this compound can modulate inflammatory pathways by interacting with specific enzymes and receptors. The pyrazole moiety, known for its stability and bioavailability, enhances the compound's suitability for pharmacological applications.

The compound's reactivity also makes it a valuable tool in materials science. For instance, its ability to undergo metal-catalyzed coupling reactions has been utilized in the synthesis of organic semiconductors and light-emitting diodes (LEDs). These applications highlight the broader utility of 2-(4-iodo-1H-pyrazol-1-yl)pyrazine beyond traditional pharmaceuticals.

Recent advancements in computational chemistry have further expanded the understanding of this compound's properties. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the rational design of more effective derivatives. These computational approaches complement experimental techniques, offering a synergistic strategy for drug discovery.

The synthesis of 2-(4-iodo-1H-pyrazol-1-yl)pyrazine itself is an intricate process that requires careful optimization. Traditional synthetic routes often involve multi-step sequences involving halogenation and condensation reactions. However, recent innovations have introduced more efficient methods, reducing reaction times and improving yields. These advancements are crucial for scaling up production and making the compound more accessible for research purposes.

The pharmacological potential of this compound has also been explored in oncology research. Preliminary studies suggest that derivatives of 2-(4-iodo-1H-pyrazol-1-yl)pyrazine may exhibit inhibitory effects on certain cancer-related kinases. By modulating these kinases' activity, such compounds could potentially disrupt tumor growth and progression. Further preclinical studies are necessary to validate these findings and assess their therapeutic efficacy.

In conclusion, 2-(4-iodo-1H-pyrazol-1-yl)pyrazine (CAS No. 1341920-61-3) is a multifaceted compound with significant implications in pharmaceutical and materials science research. Its unique structural features and reactivity make it a valuable building block for developing novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow even further.